(5-Methyl-1,2-oxazol-3-yl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (5-methyl-1,2-oxazol-3-yl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H24N4O3/c1-13-10-17(22-26-13)19(24)23-8-6-14(7-9-23)12-25-18-11-15-4-2-3-5-16(15)20-21-18/h10-11,14H,2-9,12H2,1H3
• InChI Key: NXQMXUHJBMNLLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC(CC2)COC3=NN=C4CCCCC4=C3
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves studying the methods used to create the compound. This could involve a variety of chemical reactions, and the process could vary in complexity depending on the nature of the compound.

Molecular Structure Analysis

Molecular structure analysis involves determining the physical arrangement of atoms in a molecule. Techniques used could include spectroscopy, crystallography, or quantum chemistry calculations.

Chemical Reactions Analysis

This involves studying how the compound behaves when it reacts with other substances. It could involve looking at what products are formed, the conditions needed for the reaction, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can give important information about how the compound behaves under different conditions.

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve understanding how it interacts with biological systems. This could involve studying its effects on enzymes, receptors, or cellular processes.

Safety and Hazards

This involves studying any potential risks associated with the compound. This could include toxicity, flammability, environmental impact, and precautions that need to be taken when handling the compound.

Future Directions

Future directions could involve suggesting further studies that could be done to learn more about the compound. This could include suggesting new synthetic routes, studying new reactions, or investigating potential applications.